Cas no 61-90-5 (L-Leucine)

• Product Name: L-Leucine
• CAS No: 61-90-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00002617
• CID: 33781
• PubChem ID: 87571998
• Update Time: 2025-07-28

L-Leucine Chemical and Physical Properties

Names and Identifiers

• L-Leucine
• (S)-2-Amino-4-methylpentanoic acid
• H-Leu-OH
• L-Leu
• L(+)LEUCINE
• LEUCINE, L-(P)
• LEUCINE, L-(RG)
• (L)-leucine
• (S)-(+)-leucine
• (S)-2-amino-4-methyl-pentanoic acid
• [14C]-L-(+)-Leucine
• [14C]-L-Glutamic acid
• [3H]-L-Glutamic acid
• Aciglut
• GLU
• Glusate
• GLUTACID
• glutamic
• Glutaton
• H-GLU-OH
• H-L-GLU-OH
• L-(+)-glutamic acid
• L-2-AMino-4-Methylpentanoic acid
• L-GLU
• L-α-AMinoisobutylacetic acid
• L-α-AMino-γ-Methylvaleric acid
• amino acid
• leucine
• (S)-Leucine
• (2S)-2-amino-4-methylpentanoic acid
• Leucin
• L-Norvaline, 4-methyl-
• (S)-2-Amino-4-methylvaleric acid
• L-leucin
• L-alpha-Aminoisocaproic acid
• Leucin [German]
• LEUCINE, L-
• Leucine (VAN)
• leu
• Leucinum
• (2S)-alpha-leucine
• L-(+)-Leucine
• L-(-)-2-Amino-4-methylpentanoic acid
• Leucinum [INN-Latin]
• 2-amino-4-methylvaleric acid
• Leucine [USAN:INN]
• L-Leuzin
• Leucina [INN-Spanish]
• Leucina [Latin,Spanish]
• alpha-Aminoisoca
• L-leucinate
• (RS)-Leucine
• D-Leucine
• (1R)-1-carboxy-3-methylbutan-1-aminium
• LEUCINE,(L)
• (2R)-2-amino-4-methylpentanoic acid
• D-leucine anion
• .alpha.-Aminoisocaproic acid
• D-leucinate
• L(+)-Leucine
• (1S)-1-carboxy-3-methylbutan-1-aminium
• D-2-Amino-4-methylvaleric acid
• D-leucine cation
• (2S)-alpha-2-Amino-4-methylvaleric acid
• DLE
• L-leucine cation
• (2S)-2-amino-4-methylpentanoate
• Norvaline, 4-methyl-
• D-Leucin
• L
• (2R)-2-amino-4-methylpentanoate
• (R)-leucine
• Pentanoic acid, 2-amino-4-methyl-
• Leuzin
• (+-)-Leucine
• Valeric acid, 2-amino-4-methyl-
• L-leucine anion
• DL-Leucine
• 2-Amino-4-methylpentanoic acid
• (R)-(-)-leucine
• D-Leuzin
• L-leucinium
• Hleu
• F8889-8638
• L-Leucine (JP18)
• iso-C4H9CH(NH2)COOH
• D00030
• L-Leucine, from non-animal source, meets EP, JP, USP testing specifications, suitable for cell culture, 98.5-101.0%
• Valeric acid, 2-amino-4-methyl-, (S)-
• LEUCINE [MI]
• 3h-l-leucine
• CS-W020705
• GMW67QNF9C
• Q-201312
• M03060
• 61-90-5
• L-a-Aminoisocaproate
• LEUCINE [VANDF]
• LEUCINE (EP MONOGRAPH)
• DB-029966
• LEUCINE [HSDB]
• STR01720
• L-alpha-Aminoisocaproate
• 2-Amino-4-methylpentanoic acid, (L)-
• Z756437526
• AKOS010373766
• H-Leu
• NS00125065
• LEUCINE (USP MONOGRAPH)
• 2-Amino-4-methylpentanoic acid, (S)-
• L-Leucine, Vetec(TM) reagent grade, >=98%
• Leucine (USP)
• SCHEMBL3889
• LEUCINE [II]
• NCIStruc1_001860
• L-Leucine, reagent grade, >=98% (HPLC)
• Pentanoic acid, 2-amino-4-methyl-, (S)-
• L-Leucine, Pharmaceutical Secondary Standard; Certified Reference Material
• L-a-Aminoisocaproic acid
• BDBM50219348
• NSC-46709
• 1f2o
• LeuOH
• HY-N0486
• CHEBI:15603
• FEMA No. 3297
• L-Leucine, tested according to Ph.Eur.
• NSC9252
• Certified Reference Material of L-leucine
• (2S)-2-amino-4-methyl-pentanoic acid
• 1lan
• NCGC00013565
• Norvaline, 4-methyl-, (L)-
• L-Leucine, certified reference material, TraceCERT(R)
• DTXSID9023203
• LEUCINE [USAN]
• LEUCINE [USP MONOGRAPH]
• CCG-37658
• LEUCINE (MART.)
• NCGC00096678-01
• Leucina (Latin,Spanish)
• starbld0005460
• BRD-K12853841-001-02-2
• 4-methyl-L-Norvaline
• L-Leucine, United States Pharmacopeia (USP) Reference Standard
• Leucine (L-Leucine)
• L-Leucine, Cell Culture Reagent (H-L-Leu-OH)
• Pharmakon1600-01301005
• L0029
• MFCD00002617
• L-LEUCINE [USP-RS]
• L-LEUCINE [JAN]
• NCIStruc2_000010
• DB00149
• Leucine (H-3)
• LYSINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• AKOS015841779
• E641
• HSDB 7799
• L-.alpha.-Aminoisocaproic acid
• VALINE IMPURITY C [EP IMPURITY]
• NCI46709
• Q483745
• EN300-52627
• H-Leu-OH USP grade
• 2-Amino-4-methylvaleric acid, (L)-
• LEUCINE [MART.]
• AI3-08899
• L-Leucine, labeled with tritium
• NCGC00013565-02
• IS_LEUCINE-5,5,5-D3
• L-LEUCINE [FHFI]
• NSC-760100
• UNII-GMW67QNF9C
• L-Leucine, SAJ special grade, >=99.0%
• C00123
• GTPL3312
• 2-Amino-4-methyl-valeric acid
• Leucine, l
• Leucina
• 2-Amino-4-methylvaleric acid (L)
• 2-Amino-4-methylpentanoic acid (L)
• L-Leucine-13C6?
• s3753
• DTXCID903203
• 2B9FF792-3CA1-4BEA-BC63-6D4E1A86714E
• L-Leucine,(S)
• F70226
• (S)-2-Amino-4-methylpentanoate
• 1usk
• CHEMBL291962
• NSC760100
• NSC 46709
• L-LEUCINE [FCC]
• L-2700
• LEUCINE [INN]
• (S)-2-Amino-4-methylvalerate
• (3H)Leucine
• .alpha.-Amino-.gamma.-methylvaleric acid
• bmse000042
• Leucine, European Pharmacopoeia (EP) Reference Standard
• bmse000920
• EINECS 200-522-0
• Leucina (INN-Spanish)
• LEUCINE (II)
• 71000-80-1
• Leucinum (INN-Latin)
• L-Leucine, Vetec(TM), 98.5%
• EC 200-522-0
• L-Leucine, BioUltra, >=99.5% (NT)
• alpha-Aminoisocaproic acid
• LEUCINE [WHO-DD]
• LEUCINE [EP MONOGRAPH]
• L-Leu-OH
• L-Leucine, 99%, FG
• L-Leucine (Standard)
• 21675-61-6
• L-Leucine, USP
• HY-N0486R
• L-Leu-OH;(S)-2-Amino-4-methylpentanoic acid
• 200-522-0
• L-Leucine, Non-animal origin
• FL12677
• FL180129

• MDL： MFCD00002617
• Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key： ROHFNLRQFUQHCH-YFKPBYRVSA-N
• SMILES： [O-]C([C@H](CC(C)C)[NH3+])=O
• BRN： 1721722

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3
• Molecular Weight: 131.17

Experimental Properties

• Color/Form: Powder
• Density: 1.293
• Melting Point: >300 °C (lit.)
• Boiling Point: 225.8°C at 760 mmHg
• Flash Point: 145-148°C
• Refractive Index: 1.46
• PH: 5.5-6.5 (20g/l, H2O, 20℃)
• Solubility: 1 M HCl: 50 mg/mL
• Water Partition Coefficient: 22.4 g/L (20 C)
• Stability/Shelf Life: Stability Moisture and light sensitive. Incompatible with strong oxidising agents.
• PSA: 63.32000
• LogP: 1.14470
• Merck: 5451
• FEMA: 3297 | L-LEUCINE
• pka: 2.328(at 25℃)
• Specific Rotation: 15.4 º (c=4, 6N HCl)
• Sublimation Point: 145-148 ºC
• Optical Activity: [α]20/D +15.5±0.5°, c = 5% in 5 M HCl
• Solubility: In the presence of hydrocarbons, it is stable in inorganic acid aqueous solution. Each G is dissolved in about 40ml of water and about 100ml of acetic acid. Slightly soluble in ethanol (0.07%), soluble in dilute hydrochloric acid and alkaline hydroxide and carbonate solutions. Insoluble in ether
• Vapor Pressure: 5.52X10-9 mm Hg at 25 °C (est)

L-Leucine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：OH2850000
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Leucine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Leucine

The Comprehensive Guide to L-Leucine (CAS No. 61-90-5): Properties, Applications, and Market Insights

L-Leucine (CAS No. 61-90-5) is one of the nine essential amino acids that play a critical role in human health and nutrition. As a branched-chain amino acid (BCAA), L-Leucine is widely recognized for its ability to stimulate muscle protein synthesis, making it a popular supplement among athletes and fitness enthusiasts. This article delves into the chemical properties, applications, and current market trends of L-Leucine, while addressing common questions and concerns related to its use.

Chemically, L-Leucine is an aliphatic amino acid with the molecular formula C₆H₁₃NO₂. It is classified as a hydrophobic amino acid due to its isobutyl side chain, which influences its solubility and interaction with other molecules. The L-Leucine structure is crucial for its biological functions, particularly in regulating metabolic pathways such as the mTOR (mammalian target of rapamycin) signaling pathway, which is essential for muscle growth and repair.

One of the most searched questions about L-Leucine is: "How does L-Leucine help with muscle growth?" Research shows that L-Leucine activates the mTOR pathway, triggering protein synthesis and reducing muscle protein breakdown. This makes it a key ingredient in sports nutrition products like BCAA supplements, protein powders, and recovery drinks. Additionally, L-Leucine is often combined with L-Isoleucine and L-Valine to enhance its efficacy in promoting muscle recovery and endurance.

Beyond sports nutrition, L-Leucine has significant applications in the pharmaceutical and food industries. In pharmaceuticals, it is used as an excipient in drug formulations and as a nutrient in parenteral nutrition solutions. The food industry utilizes L-Leucine as a flavor enhancer and nutritional additive in products like infant formula, dietary supplements, and functional foods. Its role in improving the taste profile of low-calorie foods has also gained attention in recent years.

Another trending topic related to L-Leucine is its potential role in weight management and metabolic health. Studies suggest that L-Leucine may help regulate blood sugar levels by improving insulin sensitivity, making it a subject of interest for individuals with diabetes or metabolic syndrome. Furthermore, its ability to promote satiety has led to its inclusion in weight loss supplements and meal replacement products.

The global market for L-Leucine is expanding, driven by increasing demand from the sports nutrition, pharmaceutical, and food sectors. Key players in the industry are focusing on sustainable production methods, such as fermentation technology, to meet the growing need for high-quality L-Leucine. Consumers are also becoming more aware of the benefits of plant-based L-Leucine, aligning with the rising trend of vegan and vegetarian lifestyles.

For those considering L-Leucine supplementation, it is important to understand the recommended dosage and potential side effects. While L-Leucine is generally safe, excessive intake may lead to imbalances with other amino acids, such as L-Isoleucine and L-Valine. Consulting a healthcare professional before starting any new supplement regimen is always advisable.

In conclusion, L-Leucine (CAS No. 61-90-5) is a versatile and essential amino acid with wide-ranging applications in health, nutrition, and industry. Its role in muscle protein synthesis, metabolic regulation, and food enhancement makes it a valuable compound for both consumers and manufacturers. As research continues to uncover new benefits, the demand for L-Leucine is expected to grow, solidifying its position as a key player in the global amino acid market.